![molecular formula C16H25NO4 B1265042 (R)-esmolol CAS No. 117405-53-5](/img/structure/B1265042.png)
(R)-esmolol
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Overview
Description
(R)-esmolol is a methyl 3-{4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl}propanoate that has R configuration. The drug esmolol is a racemate comprising equimolar amounts of (R)- and (S)-esmolol. While the S enantiomer possesses all of the heart rate control, both the R and the S enantiomer contribute to lowering blood pressure. It is an enantiomer of a (S)-esmolol.
Scientific Research Applications
Cardiovascular and Antiarrhythmic Effects
- Esmolol, a β-adrenoceptor antagonist, has been studied for its cardiovascular effects in various settings. In anesthetized humans with ischemic heart disease, it significantly attenuated heart rate responses and showed rapid onset and short duration of effect, indicating its safety during anesthesia in patients with normal ventricular function (Menkhaus et al., 1985).
- It was also found effective in children for managing pediatric tachyarrhythmias. Esmolol required a larger weight-adjusted dosage in children than adults but showed rapid dissipation of effects post-infusion (Trippel et al., 1991).
- In a study involving healthy, exercising subjects, esmolol doses of 180 mg or greater led to significant decreases in heart rate and blood pressure, demonstrating its rapid onset and potential utility in acute care settings (Ellenbogen et al., 1987).
Effects on Cerebral Circulation
- Research on the effect of esmolol on cerebral blood flow and cognitive performance using functional magnetic resonance imaging showed that effective β-blockade with esmolol did not affect cerebral blood flow or cerebrovascular reactivity (Heinke et al., 2005).
Applications in Electroconvulsive Therapy
- Esmolol was evaluated for its effectiveness in controlling the sinus tachycardia and increase in arterial blood pressure induced by electroconvulsive therapy. It significantly decreased heart rate and mean arterial blood pressure, indicating its utility in this context (Howie et al., 1992).
Other Clinical Applications
- Esmolol showed efficacy in the management of unstable angina, with significant reductions in episodes of chest pain and a favorable safety profile (Wallis et al., 1988).
- Its use in cardiopulmonary bypass surgeries positively affected cardiac recovery, demonstrating its potential in surgical settings (Sun et al., 2011).
properties
CAS RN |
117405-53-5 |
---|---|
Molecular Formula |
C16H25NO4 |
Molecular Weight |
295.37 g/mol |
IUPAC Name |
methyl 3-[4-[(2R)-2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]propanoate |
InChI |
InChI=1S/C16H25NO4/c1-12(2)17-10-14(18)11-21-15-7-4-13(5-8-15)6-9-16(19)20-3/h4-5,7-8,12,14,17-18H,6,9-11H2,1-3H3/t14-/m1/s1 |
InChI Key |
AQNDDEOPVVGCPG-CQSZACIVSA-N |
Isomeric SMILES |
CC(C)NC[C@H](COC1=CC=C(C=C1)CCC(=O)OC)O |
SMILES |
CC(C)NCC(COC1=CC=C(C=C1)CCC(=O)OC)O |
Canonical SMILES |
CC(C)NCC(COC1=CC=C(C=C1)CCC(=O)OC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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